Cas no 1805321-92-9 (Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate
• CAS No: 1805321-92-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918456
• Update Time: 2025-10-24

Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate

• Inchi： 1S/C9H9F2NO3/c1-15-8(14)3-5-2-7(13)12-4-6(5)9(10)11/h2,4,9H,3H2,1H3,(H,12,13)
• InChI Key： QMVVOALSWFSKKF-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C=C1CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate

Comprehensive Overview of Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1805321-92-9)

Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate (CAS No. 1805321-92-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a pyridine ring with a difluoromethyl group, offers distinct reactivity patterns, enabling its use in the design of novel bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated analogs are known to improve pharmacokinetic profiles. The compound's CAS No. 1805321-92-9 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge scientific studies.

One of the key trends driving interest in this compound is the growing focus on sustainable chemistry and green synthesis. As industries strive to reduce environmental impact, Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate is being explored for its compatibility with eco-friendly catalytic processes. Questions like "How to synthesize difluoromethylpyridine derivatives efficiently?" or "What are the applications of hydroxypyridine acetates in medicinal chemistry?" are commonly encountered in search queries, highlighting the compound's interdisciplinary appeal.

From a technical perspective, the compound's ester functional group and hydroxyl substitution provide multiple sites for further chemical modifications. This flexibility makes it a preferred choice for constructing complex molecular architectures, particularly in the development of small-molecule inhibitors and agrochemical intermediates. Its CAS No. 1805321-92-9 is often referenced in patents related to crop protection and disease management, underscoring its agricultural significance.

In the context of AI-driven drug design, Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate is increasingly being studied for its potential to serve as a scaffold for machine learning-based molecular optimization. Researchers are leveraging computational tools to predict its interactions with biological targets, a topic that aligns with the rising popularity of cheminformatics and in silico screening. Searches for "fluorinated pyridine derivatives in AI-aided discovery" reflect this emerging trend.

Quality control and analytical characterization of Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate are critical for ensuring its reproducibility in industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's CAS No. 1805321-92-9 is often associated with technical documents detailing these analytical protocols, catering to the needs of quality assurance professionals.

Looking ahead, the compound's role in personalized medicine and precision agriculture is expected to expand. With advancements in high-throughput screening and combinatorial chemistry, Methyl 5-(difluoromethyl)-2-hydroxypyridine-4-acetate could play a pivotal role in tailoring solutions for specific therapeutic or agricultural challenges. Its integration into next-generation formulations will likely be a focal point for future research and development efforts.